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Compound of Interest

(+)-Potassium Ds-threo-isocitrate
Compound Name: )
monobasic

Cat. No.: B15547252

Get Quote

Executive Summary & Chemical Identity

Objective: To provide a scientifically grounded, compliant disposal strategy for (+)-Potassium
Ds-threo-isocitrate monobasic. While this substance is a metabolic intermediate (Krebs
cycle) and generally classified as non-hazardous under GHS standards, its "monobasic” nature
implies acidity, and its status as a laboratory reagent necessitates strict adherence to "Zero
Discharge" protocols to prevent environmental bio-loading and regulatory non-compliance.

Chemical Profile for Waste Assessment:
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Parameter Data Relevance to Disposal

(+)-Potassium Ds-threo- Specific stereocisomer used in

Chemical Name S _ _
isocitrate monobasic enzymatic assays (e.g., IDH).

Required for waste

CAS Number 20226-99-7 o
manifesting.

Molecular Formula CeH7KO7 Organic salt; biodegradable.
Critical: Solutions are acidic.

o o ) Do not mix with bleach

Acidity (pH) Acidic (Monobasic salt) ] ]
(hypochlorite) or cyanides
without neutralization.

. ) High mobility in water systems;
Water Solubility High

requires containment.

Classified as "Non-Hazardous
Non-Regulated (Not P or U ]
RCRA Status ) Chemical Waste" unless
listed) )
contaminated.

Pre-Disposal Assessment (The "Stop & Think"
Phase)

Before initiating disposal, you must characterize the waste stream.[1] As a Senior Scientist, |
advise against the "dilute and pour" method often used for salts. Although biologically benign,
introducing high concentrations of organic carbon (BOD/COD) into municipal water systems is

often a violation of local industrial discharge permits.

Decision Logic: Waste Stream Segregation

The following decision matrix illustrates the logical flow for categorizing your isocitrate waste.
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Waste Identification:

(+)-Potassium Ds-threo-isocitrate

Physical State?

N\

Aqueous Solution

Solid (Powder/Crystals)

Contains Biologicals?
(Enzymes, Cells, Lysates)

Is it Contaminated?

io-Contaminated 0 (Pure Chemical)

STREAM A: STREAM C: STREAM B:

Solid Chemical Waste Biohazardous Waste Aqueous Chemical Waste
(Non-Hazardous) (Autoclave/Incinerate) (Organic Salts)

Click to download full resolution via product page

Figure 1:Waste Stream Segregation Logic. Note that "Pure" implies the absence of biohazards
or heavy metals.

Detailed Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Reagent)

Context: You have an old bottle of CAS 20226-99-7 that has absorbed moisture or expired.

* Do Not Dissolve: Never dissolve a solid chemical just to pour it down the drain. This
increases the volume of waste and the risk of splashing.

* Primary Container: Keep the chemical in its original manufacturer bottle if possible. Ensure
the cap is tight.[2]
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» Labeling: Apply a hazardous waste label (even for non-hazards, this is Best Practice for
chain of custody).

o Content: "Non-Regulated Solid Chemical Waste: Potassium Isocitrate."
o Hazards: Check "None" or "Irritant” (due to powder form).

o Secondary Containment: Place the bottle into a clear zip-lock bag or a larger waste bucket
designated for "Solid Organics."

Scenario B: Aqueous Solutions (Assay
Buffers/Leftovers)

Context: You have prepared a 100mM stock solution or have leftover reaction buffer.

The "Monobasic" Factor: Because this is a monobasic salt, a concentrated solution will be
acidic (likely pH 3.0-5.0).

e Risk: Adding this directly to a waste carboy containing basic waste (like sodium hydroxide
washes) can cause an exothermic neutralization reaction.

e Protocol:
o Check pH: Use a pH strip.

o Segregation: If the solution is pure (no biologicals), pour it into a carboy labeled "Aqueous
Waste - Organic Salts."”

o Compatibility: It is compatible with other organic acids (citric, acetic) and neutral salts. Do
not mix with strong oxidizers (e.g., chromic acid) as organic salts can be oxidized violently.

Scenario C: Bio-Assay Waste (e.g., IDH Activity Assays)

Context: The isocitrate was used as a substrate in a well plate with cell lysates or purified

enzymes.

o Classification: The biological component trumps the chemical component.
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» Deactivation: Collect liquid in a flask containing bleach (final concentration 10%) or
Wescodyne.

o Caution: Ensure the volume of bleach is sufficient to neutralize the acidity of the isocitrate
to prevent chlorine gas evolution (unlikely at millimolar concentrations, but scientifically
possible at high molarity).

o Disposal: After 20 minutes of contact time, dispose of down the drain with copious water (if
institutional EHS permits) or collect as liquid biohazard waste.

Operational Workflow: From Bench to Pickup

This workflow ensures a self-validating system where no step is skipped.

Characterize:
PpH & Constituents

Prior to pouring o Tracking e o e Satellite Accumulal_lon Area
(Secondary Containment)

Waste Generation EHS Pickup / Vendor

Click to download full resolution via product page

Figure 2:Chain of Custody Workflow. Note that labeling occurs BEFORE the waste is stored to
prevent "Unknown Chemical" incidents.

Regulatory & Safety Grounding
Why not just pour it down the sink?

While (+)-Potassium Ds-threo-isocitrate is biodegradable, laboratory best practices (E-E-A-T)
dictate Zero Discharge for three reasons:

¢ Regulatory Ambiguity: Many municipalities have strict limits on "Total Dissolved Solids"
(TDS) and "Chemical Oxygen Demand" (COD). High concentrations of isocitrate contribute
to both.

» Plumbing Integrity: As a monobasic salt, chronic disposal of acidic solutions can corrode
copper piping and lead to expensive infrastructure damage.
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e Public Trust: Maintaining a strict "Chemical Waste" stream protects the institution from
scrutiny regarding water effluent quality.

Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust generation. Place in a bag. Wipe area with a
damp paper towel.

o Spill (Liquid): Absorb with paper towels or a universal absorbent pad. The substance is not
volatile.[3][4][5]

o Skin Contact: Rinse with water.[3][5][6] It is a mild irritant (similar to citric acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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